1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine

• Molecular Formula: C8H13F2N3
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-(2,2-difluoroethyl)-N-propylpyrazol-4-amine
• InChI: InChI=1S/C8H13F2N3/c1-2-3-11-7-4-12-13(5-7)6-8(9)10/h4-5,8,11H,2-3,6H2,1H3
• InChI Key: CQKQCWWZTOUXEO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CN(N=C1)CC(F)F

Description

1-(2,2-Difluoroethyl)-N-propyl-1H-pyrazol-4-amine is a pyrazole-based amine derivative characterized by a difluoroethyl substituent at the 1-position and a propylamine group at the 4-position. The difluoroethyl group enhances metabolic stability and lipophilicity compared to non-fluorinated analogs, while the N-propyl chain balances steric and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Introduction of the Difluoroethyl Group: The difluoroethyl group can be introduced via electrophilic difluoroethylation using reagents such as (2,2-difluoroethyl)(aryl)iodonium triflate.

N-Propylation: The final step involves the N-propylation of the pyrazole ring, which can be achieved using propyl halides under basic conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(2,2-Difluoroethyl)-N-propyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The difluoroethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of corresponding pyrazole carboxylic acids.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1-(2,2-Difluoroethyl)-N-propyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The difluoroethyl group enhances the compound’s lipophilicity and metabolic stability, allowing it to interact effectively with biological membranes and enzymes. The pyrazole ring can act as a hydrogen bond donor or acceptor, facilitating interactions with various proteins and receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares key features of 1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine with three analogs:

Compound Name	Substituents (1-/4-position)	Molecular Weight (g/mol)	Purity (%)	Notable Properties	Reference
1-(2,2-Difluoroethyl)-N-propyl-1H-pyrazol-4-amine	2,2-Difluoroethyl / N-propyl	Not reported	Not reported	Hypothesized high lipophilicity
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyridin-3-yl / N-cyclopropyl	215.25 (M+H)	17.9% yield	Melting point: 104–107°C; IR: 3298 cm⁻¹
1-(2,2-Difluoroethyl)-N-[4-(dimethylamino)benzyl]-1H-pyrazol-4-amine	2,2-Difluoroethyl / 4-(dimethylamino)benzyl	Not reported	Not reported	Enhanced aromatic interactions
1-(2,2-Difluoroethyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazol-4-amine	2,2-Difluoroethyl / 4-methoxybenzyl	Not reported	95%	Likely improved solubility vs. propyl

Key Observations:

• Fluorine Impact: The difluoroethyl group in the target compound increases electronegativity and resistance to oxidative metabolism compared to non-fluorinated analogs (e.g., N-cyclopropyl derivative in ).
• For instance, the 4-methoxybenzyl analog may exhibit better aqueous solubility due to polar groups.
• Synthetic Challenges : The N-cyclopropyl analog in achieved only 17.9% yield, suggesting steric hindrance or reactivity issues during amination—a consideration for synthesizing the N-propyl variant.

Spectroscopic and Analytical Data

• NMR Shifts : While specific data for the target compound are unavailable, the N-cyclopropyl analog in shows distinct $^1$H NMR signals (e.g., δ 8.87 ppm for pyridine protons), and the 4-methoxybenzyl analog in would likely display methoxy-group signals near δ 3.8 ppm. The difluoroethyl group is expected to produce characteristic $^{19}$F NMR peaks.
• Mass Spectrometry : The N-cyclopropyl analog in was confirmed via HRMS (m/z 215 [M+H]+), whereas the target compound would require similar validation.

Biological Activity

1-(2,2-Difluoroethyl)-N-propyl-1H-pyrazol-4-amine is a synthetic organic compound classified within the pyrazole derivatives. Its unique structure, characterized by the presence of a difluoroethyl group, enhances its lipophilicity and potential biological activity. This article explores its biological activities, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The molecular formula of 1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine is $C_{10}H_{13}F_2N_4$, with a molecular weight of approximately 232.24 g/mol. The difluoroethyl moiety is significant in influencing the compound's interaction with biological targets.

The biological activity of this compound primarily stems from its ability to interact with specific enzymes and receptors. The difluoroethyl group may enhance binding affinity, allowing for effective modulation of biological pathways. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit various enzymes involved in inflammatory and proliferative pathways.
• Receptor Modulation : Interaction with receptors can lead to altered signaling cascades, affecting cell proliferation and apoptosis.

Anticancer Activity

Research indicates that pyrazole derivatives exhibit significant anticancer properties. For instance, studies have shown that similar compounds can induce apoptosis in cancer cell lines through cell cycle arrest mechanisms.

Compound Name	Cell Line	IC50 Value (µM)	Mechanism
1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine	MCF7 (Breast Cancer)	3.3	Apoptosis Induction
5a (Related Pyrazole)	MCF7	3.3	EGFR Phase Arrest

The IC50 value indicates the concentration required to inhibit cell growth by 50%, highlighting the compound's potency against cancer cells .

Anti-inflammatory Properties

Pyrazole derivatives are known for their anti-inflammatory effects. The compound may inhibit key inflammatory mediators, providing therapeutic benefits in conditions such as arthritis or other inflammatory diseases.

Study on Anticancer Activity

A study focused on the synthesis and evaluation of various pyrazole derivatives demonstrated that compounds similar to 1-(2,2-difluoroethyl)-N-propyl-1H-pyrazol-4-amine exhibited promising cytotoxic effects against breast cancer cell lines (MCF7). The results indicated significant apoptosis induction through modulation of cell cycle phases .

In Silico Modeling

In silico studies using molecular docking have provided insights into the binding interactions of pyrazole derivatives with target proteins. These studies suggest that the difluoroethyl group enhances binding affinity to specific receptors, which could lead to improved therapeutic efficacy .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrazole derivatives. Variations in substituents can significantly alter their chemical properties and biological effects. For example:

Compound Name	Structural Features	Biological Activity
1-(2,2-Difluoroethyl)-N-(methylpyrazolyl)methyl-1H-pyrazol-4-amine	Methyl substitution	Enhanced anti-inflammatory activity
1-(2,2-Difluoroethyl)-N-(propylpyrazolyl)methyl-1H-pyrazol-4-amine	Propyl substitution	Potentially different anticancer activity

These comparisons illustrate how modifications can lead to distinct biological profiles .